Cas no 922-00-9 (4-Pentenoic acid, 2-ethenyl-, methyl ester)

922-00-9 structure
Product name:4-Pentenoic acid, 2-ethenyl-, methyl ester
4-Pentenoic acid, 2-ethenyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Pentenoic acid, 2-ethenyl-, methyl ester
- methyl 2-ethenylpent-4-enoate
- DTXSID10447543
- 2-vinyl-pent-4-enoic acid methyl ester
- 922-00-9
- SCHEMBL11742394
- methyl 2-vinyl-4-pentenoate
-
- Inchi: InChI=1S/C8H12O2/c1-4-6-7(5-2)8(9)10-3/h4-5,7H,1-2,6H2,3H3
- InChI Key: UUOPYQZJWLRMPE-UHFFFAOYSA-N
- SMILES: COC(=O)C(CC=C)C=C
Computed Properties
- Exact Mass: 140.083729621g/mol
- Monoisotopic Mass: 140.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 26.3Ų
4-Pentenoic acid, 2-ethenyl-, methyl ester Related Literature
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D. Ogończyk,J. Węgrzyn,P. Jankowski,B. Dąbrowski,P. Garstecki Lab Chip, 2010,10, 1324-1327
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Dehua Zhou,Kongjun Zhu,Qingliu Wu,Yifeng Wang,Guoan Tai Nanoscale, 2016,8, 1975-1985
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Abril C. Castro,Thomas Johnson,Jesus M. Ugalde,Yan-bo Wu,José M. Mercero,Thomas Heine,Kelling J. Donald Phys. Chem. Chem. Phys., 2012,14, 14764-14768
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Hui Ming Ge,Wei Yun Zhang,Gang Ding,Patchareenart Saparpakorn,Yong Chun Song,Supa Hannongbua,Ren Xiang Tan Chem. Commun., 2008, 5978-5980
922-00-9 (4-Pentenoic acid, 2-ethenyl-, methyl ester) Related Products
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